Cas no 1181-23-3 (1,4-Naphthalenedione,2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl-)
1181-23-3 structure
Product Name:1,4-Naphthalenedione,2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl-
CAS No:1181-23-3
MF:C31H48O3
MW:468.711030006409
CID:164328
PubChem ID:188956
Update Time:2025-04-19
1,4-Naphthalenedione,2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl-
- gamma-hydroxyvitamin K
- 2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methylnaphthalene-1,4-dione
- Hydroxyvitamin K
- SCHEMBL17296072
- 1181-23-3
- 1,4-Naphthalenedione, 2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl-
- DTXSID80922599
-
- Inchi: 1S/C31H48O3/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-31(6,34)21-19-26-25(5)29(32)27-17-7-8-18-28(27)30(26)33/h7-8,17-18,22-24,34H,9-16,19-21H2,1-6H3
- InChI Key: ZYZWUEIPVNFQQC-UHFFFAOYSA-N
- SMILES: OC(C)(CCC1C(C2C=CC=CC=2C(C=1C)=O)=O)CCCC(C)CCCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 468.36054
- Monoisotopic Mass: 468.36
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 15
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 0.993
- Boiling Point: 579.3°Cat760mmHg
- Flash Point: 318.2°C
- Refractive Index: 1.512
- PSA: 54.37
1,4-Naphthalenedione,2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3-methyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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